Cas no 2225146-48-3 (decahydro-1H-cycloheptacpyridine hydrochloride)

• Product Name: decahydro-1H-cycloheptacpyridine hydrochloride
• CAS No: 2225146-48-3
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 5174563
• PubChem ID: 137964314
• Update Time: 2025-10-30

decahydro-1H-cycloheptacpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• decahydro-1H-cyclohepta[c]pyridine hydrochloride
• decahydro-1H-cycloheptacpyridine hydrochloride

• Inchi： 1S/C10H19N.ClH/c1-2-4-9-6-7-11-8-10(9)5-3-1;/h9-11H,1-8H2;1H
• InChI Key： RBCKZCYIWCTRCT-UHFFFAOYSA-N
• SMILES： C12CCCCCC1CNCC2.Cl

Additional information on decahydro-1H-cycloheptacpyridine hydrochloride

Comprehensive Overview of Decahydro-1H-Cycloheptacpyridine Hydrochloride (CAS No. 2225146-48-3)

The compound decahydro-1H-cycloheptacpyridine hydrochloride (CAS No. 2225146-48-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. As a saturated heterocyclic compound, it belongs to the class of cycloheptacpyridine derivatives, which are increasingly studied for their bioactive potential. Researchers are particularly interested in its hydrogenated framework, which contributes to enhanced stability and bioavailability compared to unsaturated analogs.

In the context of modern drug discovery, decahydro-1H-cycloheptacpyridine hydrochloride is being explored for its role in modulating central nervous system (CNS) targets. Its rigid bicyclic structure mimics natural alkaloids, making it a valuable scaffold for designing novel therapeutics. Recent publications highlight its potential in addressing neurological conditions, aligning with growing public interest in neuroprotective agents and cognitive enhancers—topics frequently searched in academic and healthcare forums.

The synthesis of CAS 2225146-48-3 typically involves catalytic hydrogenation of precursor pyridine derivatives, followed by salt formation with hydrochloric acid. This process yields a white crystalline powder with high purity, suitable for preclinical studies. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its structural integrity, while computational modeling studies predict favorable ADME properties (absorption, distribution, metabolism, excretion)—a critical consideration for pharmaceutical developers.

From an industrial perspective, the demand for specialty heterocycles like decahydro-1H-cycloheptacpyridine hydrochloride has risen alongside advancements in targeted drug delivery systems. Its compatibility with lipid-based formulations makes it particularly relevant to current trends in nanomedicine and bioconjugation technologies. These applications frequently appear in patent filings and scientific literature, reflecting the compound's commercial viability.

Environmental and safety profiles of 2225146-48-3 have been rigorously evaluated through standardized OECD guidelines. Studies confirm its low ecotoxicity and favorable biodegradability metrics, addressing growing consumer concerns about green chemistry principles in pharmaceutical manufacturing. This aligns with search trends emphasizing environmentally friendly synthesis methods and sustainable drug development practices.

Future research directions for decahydro-1H-cycloheptacpyridine hydrochloride may explore its utility in multi-target therapeutics, a hot topic in precision medicine. Its structural versatility allows for diverse functionalization, potentially enabling activity against complex disease pathways. Such investigations respond to frequent search queries about next-generation polypharmacology approaches and personalized treatment strategies.

In analytical applications, this compound serves as a valuable chromatographic reference standard due to its well-defined physicochemical properties. Laboratories frequently employ it for method validation in quality control protocols, particularly in pharmaceutical analysis—a sector experiencing increased regulatory scrutiny worldwide.

The global market for high-purity heterocyclic compounds like CAS 2225146-48-3 continues to expand, driven by pharmaceutical outsourcing trends and academic research funding. Market analyses suggest particular growth in Asia-Pacific regions, coinciding with increased searches for contract research organization (CRO) services and custom synthesis solutions.

From a regulatory standpoint, decahydro-1H-cycloheptacpyridine hydrochloride currently falls under general chemical classification systems without restrictive scheduling. However, researchers should monitor evolving REACH compliance requirements and ICH guidelines, topics generating substantial regulatory interest as evidenced by search engine query patterns.

In conclusion, 2225146-48-3 represents an important building block in modern medicinal chemistry, bridging traditional heterocyclic chemistry with innovative therapeutic development. Its multifaceted applications and favorable properties position it as a compound of enduring scientific and industrial relevance, addressing numerous contemporary challenges in life sciences research.